Cas no 5391-29-7 ( )

• Product Name: &nbsp
• CAS No: 5391-29-7
• MF: C₁₄H₁₁BrN₂OS
• MW: 335.218940973282
• MDL: MFCD01963005
• CID: 939323
• PubChem ID: 4039090
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-[(2-bromophenyl)carbamothioyl]benzamide
• N-((2-Bromophenyl)carbamothioyl)benzamide
• AP-970/40215815
• 1-Benzoyl-3-o-bromophenylthiourea
• N-benzoyl-N'-(2-bromophenyl)thiourea
• DB-221483
• SCHEMBL3050543
• 1-benzoyl-3-(2-bromophenyl) thiourea
• NSC523940
• MFCD01963005
• NSC-523940
• AS-75813
• CS-0158593
• 5391-29-7
• F19864
• DTXSID50398702
• 1-Benzoyl-3-(2-bromophenyl)thiourea
• STL510555
• AKOS003436619
•  

• MDL： MFCD01963005
• Inchi： 1S/C14H11BrN2OS/c15-11-8-4-5-9-12(11)16-14(19)17-13(18)10-6-2-1-3-7-10/h1-9H,(H2,16,17,18,19)
• InChI Key： DNXBFCJFFLDLAK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(NC(C1C=CC=CC=1)=O)=S

Computed Properties

• Exact Mass: 333.97763
• Monoisotopic Mass: 333.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.56
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.711
• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas